
Application Notes and Protocols: C.I. Reactive
Red 2 in Textile Engineering Research

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: C.I. Reactive red 2

Cat. No.: B105821 Get Quote

Introduction
C.I. Reactive Red 2 (CAS Registry Number: 17804-49-8) is a monoazo reactive dye belonging

to the dichlorotriazine class.[1][2] Its molecular structure contains a reactive dichlorotriazine

group that enables the formation of a covalent bond with the hydroxyl groups of cellulosic fibers

(such as cotton, viscose, and bamboo) and the amino groups of protein fibers (like wool and

silk) under alkaline conditions.[2][3] This covalent bonding results in excellent wash fastness,

making it a popular choice in the textile industry for a wide range of brilliant red shades.[3][4]

These application notes provide detailed protocols for researchers and scientists utilizing C.I.
Reactive Red 2 in textile engineering. The protocols cover dyeing procedures for cellulosic

fibers, methods for evaluating dye performance, and analytical techniques for dye

quantification.

Chemical and Physical Properties

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b105821?utm_src=pdf-interest
https://www.benchchem.com/product/b105821?utm_src=pdf-body
http://www.worlddyevariety.com/reactive-dyes/reactive-red-2.html
https://pubs.acs.org/doi/10.1021/acsomega.3c01282
https://pubs.acs.org/doi/10.1021/acsomega.3c01282
https://textilelearner.net/reactive-dyes-classification-dyeing-mechanism/
https://textilelearner.net/reactive-dyes-classification-dyeing-mechanism/
https://www.researchgate.net/publication/268881605_The_chemistry_of_reactive_dyes_and_their_application_processes
https://www.benchchem.com/product/b105821?utm_src=pdf-body
https://www.benchchem.com/product/b105821?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b105821?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

C.I. Name Reactive Red 2 [1]

C.I. Number 18200 [1]

Molecular Formula C₁₉H₁₀Cl₂N₆Na₂O₇S₂ [1]

Molecular Weight 615.34 g/mol [1]

CAS Registry No. 17804-49-8 / 12226-03-8 [1]

Molecular Structure
Single azo class with a

dichlorotriazine reactive group
[1][2]

Solubility (in water)
60 g/L at 20°C; 160 g/L at

50°C
[1]

Appearance Purplish-red powder [1]

Experimental Protocols
Protocol 1: Exhaust Dyeing of Cellulosic Fibers (Cotton,
Bamboo)
This protocol describes a standard laboratory-scale exhaust dyeing method using a one-bath,

two-step process.[2]

3.1.1 Materials and Equipment

C.I. Reactive Red 2 dye

Scoured and bleached cellulosic fabric (e.g., cotton, bamboo)

Sodium sulfate (Na₂SO₄), anhydrous

Sodium carbonate (Na₂CO₃), anhydrous

Deionized water

Laboratory dyeing machine (e.g., shaking water bath, beaker dyer)
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pH meter

Spectrophotometer

3.1.2 Procedure

Dye Bath Preparation: Prepare a dye bath with the required amount of C.I. Reactive Red 2
(e.g., 0.5% to 1.5% on the weight of fabric, o.w.f.) and sodium sulfate (e.g., 5 to 15 g/L) in

deionized water.[2] Maintain a liquor-to-goods ratio (the ratio of the volume of dye liquor to

the weight of the fabric) of 1:25.[2]

Dyeing (Exhaustion Step): Introduce the pre-wetted fabric into the dye bath at room

temperature (e.g., 25°C).[2] Agitate for 30 minutes to allow for the exhaustion of the dye onto

the fiber.[2]

Fixation Step: Add the required amount of sodium carbonate (e.g., 5 to 15 g/L) to the dye

bath to raise the pH to approximately 10.8-11.[2][3] This initiates the chemical reaction

between the dye and the fiber.

Temperature Ramp: Increase the temperature of the dye bath to the fixation temperature

(e.g., 40°C) at a rate of approximately 3°C per minute.[2]

Dye Fixation: Maintain the dyeing at the fixation temperature for 60 minutes with continuous

agitation to ensure covalent bond formation.[2]

Rinsing: After fixation, remove the dyed fabric from the bath and rinse thoroughly with cold

deionized water until the rinsing water is clear.[2]

Protocol 2: Post-Dyeing Soaping (Wash-off)
Soaping is a critical step to remove unfixed and hydrolyzed dye from the fabric surface, which

is essential for achieving good wash fastness and a stable final shade.[3][5]

3.2.1 Materials

Dyed fabric from Protocol 3.1

Standard textile test soap (e.g., non-ionic detergent)

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.benchchem.com/product/b105821?utm_src=pdf-body
https://pubs.acs.org/doi/10.1021/acsomega.3c01282
https://pubs.acs.org/doi/10.1021/acsomega.3c01282
https://pubs.acs.org/doi/10.1021/acsomega.3c01282
https://pubs.acs.org/doi/10.1021/acsomega.3c01282
https://pubs.acs.org/doi/10.1021/acsomega.3c01282
https://textilelearner.net/reactive-dyes-classification-dyeing-mechanism/
https://pubs.acs.org/doi/10.1021/acsomega.3c01282
https://pubs.acs.org/doi/10.1021/acsomega.3c01282
https://pubs.acs.org/doi/10.1021/acsomega.3c01282
https://textilelearner.net/reactive-dyes-classification-dyeing-mechanism/
https://www.mdpi.com/2071-1050/16/18/7991
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b105821?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Deionized water

3.2.2 Procedure

Prepare Soap Solution: Prepare a soap solution containing 2 g/L of a standard non-ionic

detergent in deionized water.[2]

Soaping Treatment: Immerse the rinsed fabric in the soap solution at a liquor ratio of 1:25.[2]

Heat the bath to 92-95°C and maintain for 10 minutes with agitation.[2]

Final Rinsing: Rinse the soaped fabric alternately with hot and cold water until the washing

solution becomes neutral and clear.[2]

Drying: Air-dry the fabric at room temperature for 24 hours or use a laboratory oven at a

controlled temperature.[2]

Protocol 3: Determination of Dye Exhaustion and
Fixation Percentage
This protocol uses UV-Vis spectrophotometry to quantify the amount of dye taken up by the

fabric and covalently bonded to it.

3.3.1 Procedure

Calibration Curve: Prepare a series of standard solutions of C.I. Reactive Red 2 of known

concentrations. Measure the absorbance of each standard at the dye's maximum

absorbance wavelength (λ_max) using a UV-Vis spectrophotometer. Plot a calibration curve

of absorbance versus concentration.

Measure Initial Absorbance (A₀): Before adding the fabric, take an aliquot of the initial dye

bath, dilute it appropriately, and measure its absorbance (A₀).[2]

Measure Exhaustion Absorbance (A₁): After the exhaustion step (Protocol 3.1, step 2) but

before adding alkali, take an aliquot of the residual dye bath, dilute it by the same factor, and

measure its absorbance (A₁).
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Measure Fixation Absorbance (A₂): After the soaping process (Protocol 3.2), collect all

washing liquors, combine them, and measure the total volume. Take an aliquot, dilute if

necessary, and measure its absorbance (A₂) to determine the amount of unfixed, hydrolyzed

dye.

Calculations:

Exhaustion (%E): %E = [(A₀ - A₁) / A₀] * 100

Fixation (%F): %F = [((A₁ - A₂) / A₁) * 100] * (%E / 100)

Total Fixation (%T): %T = %E * (%F / 100)

Quantitative Data Summary
Parameter Conditions Result Reference

Exhaustion/Fixation

2% o.w.f. dye, 80

g/dm³ salt (long-liquor

process on

unmodified cotton)

94% [4]

Maximum Adsorption

Capacity

pH 2, 25°C, using

textile sludge as

adsorbent

213.9 mg/g [6]

Fastness Properties ISO Standard Tests

Light Fastness: 4;

Oxygen Bleaching: 2;

Perspiration Fastness:

4-5 (Fading), 5

(Stain); Soaping

(100°C): 3-4 (Fading),

4 (Stain)

[1]

Effect of Process Parameters on Dye Uptake on Bamboo Fibers[2]
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Dye Conc. (%
o.w.f.)

Salt Conc. (g/L) Alkali Conc. (g/L)
Final Dye Uptake
(%)

0.5 10 10 ~85

1.0 10 10 ~88

1.5 10 10 ~90

1.0 5 10 ~82

1.0 15 10 ~91

1.0 10 5 ~80

1.0 10 15 ~92
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Caption: Workflow for exhaust dyeing of cellulosic fibers.
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Caption: Covalent bond formation between dye and fiber.
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Caption: Workflow for quantifying dye uptake.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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